Cas no 1167414-91-6 ((R)-1-(3-Bromophenyl)ethanamine hydrochloride)

• Product Name: (R)-1-(3-Bromophenyl)ethanamine hydrochloride
• CAS No: 1167414-91-6
• MF: C₈H₁₁BrClN
• MW: 236.536640405655
• MDL: MFCD12756921
• CID: 3043105
• PubChem ID: 69062496
• Update Time: 2025-07-18

(R)-1-(3-Bromophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-1-(3-Bromophenyl)ethanamine hydrochloride
• (R)-1-(3-Bromo-phenyl)-ethylamine hydrochloride
• (R)-1-(3-Bromophenyl)ethanamine HCl
• SB30972
• (1R)-1-(3-Bromophenyl)ethanamine hcl
• (1R)-1-(3-bromophenyl)ethylamine hydrochloride
• DS-12598
• (1R)-1-(3-bromophenyl)ethan-1-amine hydrochloride
• Y10443
• SCHEMBL4487718
• (R)-1-(3-bromophenyl)ethan-1-amine hydrochloride
• JEZBIRPQFCGDRY-FYZOBXCZSA-N
• (1R)-1-(3-BROMOPHENYL)ETHANAMINE HYDROCHLORIDE
• DS-017850
• CS-0008494
• (R)-1-(3-Bromophenyl)ethanaminehydrochloride
• AKOS027337379
• (1R)-1-(3-bromophenyl)ethanamine;hydrochloride
• 1167414-91-6
• EN300-7421129
• MFCD12756921

• MDL： MFCD12756921
• Inchi： 1S/C8H10BrN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m1./s1
• InChI Key： JEZBIRPQFCGDRY-FYZOBXCZSA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](C)N.Cl

Computed Properties

• Exact Mass: 234.97634 g/mol
• Monoisotopic Mass: 234.97634 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 236.53

Additional information on (R)-1-(3-Bromophenyl)ethanamine hydrochloride

(R)-1-(3-Bromophenyl)ethanamine hydrochloride and its Significance in Modern Chemical Biology

(R)-1-(3-Bromophenyl)ethanamine hydrochloride, with the CAS number 1167414-91-6, is a compound of considerable interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its specific structural and functional attributes, has garnered attention for its potential applications in drug discovery and molecular pharmacology. The presence of a chiral center and a brominated aromatic ring makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The< strong> (R)-configuration of the amine group is critical in determining the stereochemical properties of this compound, which can significantly influence its biological activity. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds due to their improved efficacy and reduced side effects in therapeutic applications. The synthesis and characterization of< strong> (R)-1-(3-Bromophenyl)ethanamine hydrochloride have thus become subjects of extensive research, aiming to optimize production methods and explore new synthetic pathways.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. The bromophenyl moiety, in particular, offers a unique handle for further functionalization, enabling chemists to design molecules with tailored properties. This has led to its use in various contexts, including the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong> (R)-stereoisomer has been shown to exhibit enhanced binding affinity to certain protein targets, making it a valuable candidate for medicinal chemistry campaigns.

In recent studies, researchers have been exploring the pharmacological potential of derivatives of< strong> (R)-1-(3-Bromophenyl)ethanamine hydrochloride. For instance, modifications to the aromatic ring or the amine group have yielded compounds with significant anti-inflammatory and analgesic properties. These findings underscore the importance of this compound as a scaffold for drug development. Additionally, computational modeling has been employed to predict the binding modes of these derivatives with biological targets, providing insights into their mechanism of action.

The synthetic route to< strong> (R)-1-(3-Bromophenyl)ethanamine hydrochloride has also seen considerable innovation. Traditional methods often involve chiral resolution or asymmetric synthesis, but newer approaches have focused on catalytic methods that improve yield and selectivity. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing complex molecular architectures efficiently. These advances have not only streamlined the production process but also opened up new possibilities for structural diversification.

The chemical biology applications of< strong> (R)-1-(3-Bromophenyl)ethanamine hydrochloride extend beyond drug discovery. It serves as a valuable tool for studying enzyme mechanisms and protein-protein interactions. For example, site-directed mutagenesis studies have utilized this compound to probe the active sites of enzymes involved in metabolic pathways. Such investigations contribute to our fundamental understanding of biological processes and can inform the design of more effective therapeutic strategies.

The safety and handling protocols for< strong> (R)-1-(3-Bromophenyl)ethanamine hydrochloride are also worth mentioning. While it is not classified as hazardous under standard conditions, appropriate laboratory practices must be followed to ensure safe handling. This includes proper storage, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). These measures are essential not only for protecting researchers but also for maintaining consistent experimental results.

In conclusion, (R)-1-(3-Bromophenyl)ethanamine hydrochloride, CAS number 1167414-91-6, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and synthetic versatility make it an indispensable tool for drug discovery and molecular pharmacology. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an even greater role in shaping the future of medicinal chemistry.